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Compound of Interest

Compound Name: As-358

Cat. No.: B12413905

Disclaimer: A specific Safety Data Sheet (SDS) for As-358 (CAS Number: 2222042-47-7) was
not publicly available at the time of this writing. The following guidance is based on general
best practices for handling potent, novel research compounds with known antiviral activity.
Researchers, scientists, and drug development professionals must obtain a substance-specific
SDS from the supplier and perform a thorough risk assessment before handling this material.
The information provided here is for general guidance and is not a substitute for a formal SDS.

As-358 is identified as a research chemical with inhibitory effects against the Ebola and
Marburg viruses. Due to its potent biological activity, it should be handled with extreme caution
in a controlled laboratory setting by trained personnel.

Personal Protective Equipment (PPE)

Appropriate PPE is critical to minimize exposure and ensure personal safety. The following
table summarizes the recommended PPE for handling As-358.
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Specifications and Best

Body Part Required PPE .
Practices
Recommended when handling
Fit-tested N95 or higher-level the compound as a powder or

Respiratory . . . .
respirator if there is a risk of aerosol

generation.[1]

Nitrile or other chemically

) resistant gloves. Change
Hands Double gloves (two pairs) ) ) )
gloves immediately if

contaminated.

Safety glasses with side ) )
Must be worn at all times in the

Eyes shields or chemical splash
laboratory.
goggles
Recommended to be worn in
] conjunction with goggles when
Face Face shield

there is a risk of splashes or

sprays.[1]

Should be buttoned and have

_ tight-fitting cuffs. A disposable
Laboratory coat or disposable )
Body gown is recommended for
gown . . .
procedures with a higher risk

of contamination.

Shoes should be made of a
Feet Closed-toe shoes )
non-porous material.

Operational Plan for Handling As-358

1. Engineering Controls:

» All manipulations of As-358, especially handling of the powdered form and preparation of
stock solutions, should be conducted in a certified chemical fume hood or a biological safety
cabinet to prevent inhalation of the compound.[2]

e Ensure the work area has directional airflow from "clean" to "contaminated" areas.[2]
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2. Procedural Guidance:

o Preparation: Before handling, ensure all necessary PPE is readily available and in good
condition. Prepare the work area by covering surfaces with absorbent, disposable liners.

» Weighing: Weigh the powdered compound in a fume hood or other contained ventilation
device. Use dedicated, clean spatulas and weighing boats.

e Solution Preparation: When dissolving the compound, add the solvent slowly to the powder
to avoid generating dust.

e General Handling: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink, or
smoke in the laboratory. Wash hands thoroughly after handling the compound, even if gloves
were worn.

3. Emergency Procedures:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek medical attention.

e Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial
respiration. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

o Spills: For small spills, carefully absorb the material with an inert absorbent material and
place it in a sealed container for disposal. For larger spills, evacuate the area and follow
institutional emergency procedures.

Disposal Plan

All waste generated from handling As-358 must be treated as hazardous chemical waste.
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» Solid Waste: This includes contaminated gloves, gowns, absorbent liners, and weighing
boats. Place all solid waste in a clearly labeled, sealed, and puncture-resistant container.

» Liquid Waste: Unused solutions containing As-358 should be collected in a labeled, sealed,
and chemically compatible waste container. Do not dispose of solutions down the drain.[3]

e Sharps Waste: Any contaminated needles, syringes, or other sharp objects must be
disposed of in a designated sharps container.[4]

» Final Disposal: All waste must be disposed of through a licensed hazardous waste disposal
service in accordance with local, state, and federal regulations.[4]

Workflow for Safe Handling of As-358
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Workflow for the safe handling of potent research compounds like As-358.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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